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Introduction

Acid Yellow 127 is a water-soluble, anionic azo dye that presents as a colorful, greenish-
yellow powder.[1][2] While its primary applications are in the textile and leather industries for
dyeing wool, silk, and polyamide fabrics, its properties suggest potential utility as a counterstain
in histological applications.[1][2][3][4][5] Acid dyes, in general, are utilized in histology to stain
basic tissue components such as the cytoplasm, muscle, and connective tissue, providing a
contrasting color to nuclear stains like hematoxylin.[6][7] The mechanism relies on the
electrostatic attraction between the negatively charged dye molecules and the positively
charged proteins within these tissue structures.[6][7]

These application notes provide a detailed, generalized protocol for the use of Acid Yellow 127
as a counterstain in a standard histological workflow. It is important to note that specific
optimization of staining times and concentrations will be necessary depending on the tissue
type and desired staining intensity.

Properties of Acid Yellow 127
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Property Description Source
C.l. Name Acid Yellow 127 [1112]
C.I. Number 18888 [1][2]
CAS Number 73384-78-8 [1][2]
Molecular Formula C26H20Cl2N9sNaO4S [1][2]
Molecular Weight 803.63 g/mol [1][2]
Appearance Yellow powder [1112]
Solubility Soluble in water [11[2]

] o Dyeing of wool, silk, polyamide
Primary Applications i [L1121[31[4115]
fibers, and leather.

Experimental Protocol: Acid Yellow 127 as a
Histological Counterstain

This protocol outlines the use of Acid Yellow 127 as a counterstain following nuclear staining
with hematoxylin.

Materials:

Acid Yellow 127 (powder)

o Distilled water

e Glacial acetic acid

e Harris' Hematoxylin (or other suitable hematoxylin solution)
» 1% Acid Alcohol (1% HCI in 70% ethanol)

e Scott's Tap Water Substitute (optional)

o Graded ethanol series (70%, 95%, 100%)
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» Xylene (or a xylene substitute)

e Permanent mounting medium

» Paraffin-embedded tissue sections on slides
Reagent Preparation:

e Acid Yellow 127 Staining Solution (0.5% wi/v):

o

Dissolve 0.5 g of Acid Yellow 127 powder in 100 mL of distilled water.

[¢]

Add 0.5 mL of glacial acetic acid to enhance staining.

Mix well until fully dissolved. The solution should be a clear, greenish-yellow.[1][2]

[¢]

[e]

Filter the solution before use to remove any particulate matter.
Staining Procedure:

o Deparaffinization and Rehydration:

[¢]

Immerse slides in xylene (or substitute) for 2 changes of 5 minutes each.

Transfer to 100% ethanol for 2 changes of 3 minutes each.

[e]

Transfer to 95% ethanol for 2 changes of 3 minutes each.

o

Transfer to 70% ethanol for 3 minutes.

[¢]

o

Rinse in running tap water.

e Nuclear Staining:
o Stain in Harris' Hematoxylin for 5-15 minutes.
o Wash in running tap water for 1-5 minutes.

o Differentiate in 1% Acid Alcohol with a few quick dips until the cytoplasm is pale pink.
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o Wash in running tap water.

o Blue the sections in Scott's Tap Water Substitute for 1-2 minutes or in running tap water for
5-10 minutes.

o Wash in running tap water.

o Counterstaining with Acid Yellow 127:

o Immerse slides in the 0.5% Acid Yellow 127 staining solution for 1-3 minutes. Note:
Staining time should be optimized based on tissue type and desired intensity.

o Briefly wash in distilled water to remove excess stain.
e Dehydration, Clearing, and Mounting:

o Dehydrate through graded alcohols: 95% ethanol (2 changes of 1 minute each), followed
by 100% ethanol (2 changes of 2 minutes each).

o Clear in xylene (or substitute) for 2 changes of 5 minutes each.
o Mount with a permanent mounting medium.

Expected Results:

e Nuclei: Blue/Purple

o Cytoplasm, muscle, connective tissue: Shades of yellow

Visualizations

Tissue Preparation Staining Final Steps
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Caption: General experimental workflow for histological staining using Acid Yellow 127 as a
counterstain.
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Caption: Logical relationship of electrostatic interactions in histological staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Acid Yellow 127 in
Histological Staining]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592793#protocol-for-using-acid-yellow-127-in-
histological-staining]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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